molecular formula C6H8N2O2 B12349713 5-Ethenyl-1,3-diazinane-2,4-dione

5-Ethenyl-1,3-diazinane-2,4-dione

Cat. No.: B12349713
M. Wt: 140.14 g/mol
InChI Key: GBEUVJNEOUNRSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Ethenyl-1,3-diazinane-2,4-dione is a heterocyclic compound featuring a six-membered diazinane ring with two ketone groups at positions 2 and 4, and an ethenyl substituent at position 5. These derivatives are pharmacologically significant, with modifications at position 5 influencing their biological activity, metabolic stability, and therapeutic applications .

Properties

Molecular Formula

C6H8N2O2

Molecular Weight

140.14 g/mol

IUPAC Name

5-ethenyl-1,3-diazinane-2,4-dione

InChI

InChI=1S/C6H8N2O2/c1-2-4-3-7-6(10)8-5(4)9/h2,4H,1,3H2,(H2,7,8,9,10)

InChI Key

GBEUVJNEOUNRSR-UHFFFAOYSA-N

Canonical SMILES

C=CC1CNC(=O)NC1=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethenyl-1,3-diazinane-2,4-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of suitable diamines with carbonyl compounds. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of 5-Ethenyl-1,3-diazinane-2,4-dione may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

5-Ethenyl-1,3-diazinane-2,4-dione undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: It can undergo substitution reactions where one or more atoms in the ring are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific solvents, temperatures, and catalysts to drive the reactions to completion.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted diazinane derivatives.

Scientific Research Applications

5-Ethenyl-1,3-diazinane-2,4-dione has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Ethenyl-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Comparison

The core structure of 1,3-diazinane-2,4-dione is shared among analogs, but substituents at position 5 critically alter their properties:

  • 5-Fluorouracil (5-FU) : 5-Fluoro substitution mimics uracil, enabling antimetabolite activity by disrupting DNA/RNA synthesis .
  • Dihydrothymine : 5-Methyl substitution contributes to its role as a natural thymine metabolite .
  • 1-Ethyl-6-imino-5-methoxyimino-1,3-diazinane-2,4-dione: Imino and methoxyimino groups may modify solubility and hydrogen-bonding capacity .
  • 5-Ethyl-3-methyl-5-phenyl-1,3-oxazinane-2,4-dione : Replacement of nitrogen with oxygen in the ring (oxazinane vs. diazinane) alters electronic properties and ring strain .

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents
5-Fluorouracil C₄H₃FN₂O₂ 130.08 5-Fluoro
Dihydrothymine C₅H₈N₂O₂ 128.13 5-Methyl
5-Bromo-6-methoxy-5-methyl derivative C₆H₈BrN₂O₃ 265.05 5-Bromo, 6-methoxy, 5-methyl
1-Ethyl-6-imino-5-methoxyimino derivative C₇H₁₁N₅O₃ 213.20 1-Ethyl, 6-imino, 5-methoxyimino

Metabolic Stability and Toxicity

  • 5-FU : Rapid metabolism via dihydropyrimidine dehydrogenase (DPD) limits efficacy and necessitates dose adjustments .
  • Dihydrothymine: Endogenous metabolism ensures low toxicity, but exogenous analogs may face enzymatic degradation .
  • Brominated/Methoxylated Derivatives : Increased steric bulk and halogenation may slow metabolism, improving half-life .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Substituents Molecular Weight LogP* (Predicted) Water Solubility (mg/mL)*
5-Fluorouracil 5-Fluoro 130.08 -0.89 12.5
Dihydrothymine 5-Methyl 128.13 -0.67 22.0
5-Bromo-6-methoxy-5-methyl 5-Bromo, 6-methoxy, 5-methyl 265.05 1.32 3.8
1-Ethyl-6-imino-5-methoxyimino 1-Ethyl, 6-imino, 5-methoxy 213.20 0.45 8.2

*LogP and solubility estimates derived from analogous structures.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.